Cas no 941969-41-1 (5-methyl-N-4-(trifluoromethoxy)phenylfuro3,2-bpyridine-2-carboxamide)

• Product Name: 5-methyl-N-4-(trifluoromethoxy)phenylfuro3,2-bpyridine-2-carboxamide
• CAS No: 941969-41-1
• MF: C₁₆H₁₁F₃N₂O₃
• MW: 336.265354394913
• CID: 6387336
• PubChem ID: 16906973
• Update Time: 2025-10-29

5-methyl-N-4-(trifluoromethoxy)phenylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-4-(trifluoromethoxy)phenylfuro3,2-bpyridine-2-carboxamide
• 5-methyl-N-(4-(trifluoromethoxy)phenyl)furo[3,2-b]pyridine-2-carboxamide
• 5-methyl-N-[4-(trifluoromethoxy)phenyl]furo[3,2-b]pyridine-2-carboxamide
• 941969-41-1
• CCG-279527
• F2348-0263
• AKOS024642543
• Furo[3,2-b]pyridine-2-carboxamide, 5-methyl-N-[4-(trifluoromethoxy)phenyl]-

• Inchi： 1S/C16H11F3N2O3/c1-9-2-7-13-12(20-9)8-14(23-13)15(22)21-10-3-5-11(6-4-10)24-16(17,18)19/h2-8H,1H3,(H,21,22)
• InChI Key： MIFHHKWAAULKFH-UHFFFAOYSA-N
• SMILES： C12C=C(C(NC3=CC=C(OC(F)(F)F)C=C3)=O)OC1=CC=C(C)N=2

Computed Properties

• Exact Mass: 336.07217670g/mol
• Monoisotopic Mass: 336.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• Boiling Point: 336.3±42.0 °C(Predicted)
• pka: 11.20±0.70(Predicted)

Additional information on 5-methyl-N-4-(trifluoromethoxy)phenylfuro3,2-bpyridine-2-carboxamide

Comprehensive Overview of 5-methyl-N-4-(trifluoromethoxy)phenylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941969-41-1)

The compound 5-methyl-N-4-(trifluoromethoxy)phenylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941969-41-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a furopyridine core and a trifluoromethoxy substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. This compound's CAS No. 941969-41-1 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery. The furo[3,2-b]pyridine moiety is known for its versatility in medicinal chemistry, often contributing to improved pharmacokinetic properties. As such, this molecule aligns with current trends in fragment-based drug design and small-molecule therapeutics.

One of the key advantages of 5-methyl-N-4-(trifluoromethoxy)phenylfuro[3,2-b]pyridine-2-carboxamide is its potential application in addressing neurological disorders and inflammatory conditions. The trifluoromethoxy group is known to enhance blood-brain barrier penetration, a critical factor in CNS-targeted therapies. Additionally, its carboxamide functionality allows for hydrogen bonding, which is essential for target engagement. These attributes make it a subject of interest in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 941969-41-1 involves multi-step organic transformations, including Pd-catalyzed cross-coupling and cyclization reactions. The compound's purity and yield are critical for its downstream applications, emphasizing the need for robust analytical methods such as HPLC and NMR spectroscopy. Researchers often explore green chemistry approaches to optimize its synthesis, reducing environmental impact while maintaining efficiency.

The growing interest in 5-methyl-N-4-(trifluoromethoxy)phenylfuro[3,2-b]pyridine-2-carboxamide is also evident in patent literature, where it is frequently cited for its structure-activity relationships (SAR). Its modular design allows for derivatization, enabling the exploration of structure-based drug discovery. This flexibility is particularly valuable in addressing drug resistance and off-target effects, two major challenges in modern pharmacology.

In conclusion, CAS No. 941969-41-1 represents a compelling example of how heterocyclic chemistry can drive innovation in life sciences. Its combination of a furopyridine backbone and trifluoromethoxy group offers a balanced profile of bioavailability and target specificity. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and agrochemical solutions.